Cas no 97659-67-1 (Chlorophyllins, coppercomplexes, sodium salts)

• Product name: Chlorophyllins, coppercomplexes, sodium salts
• CAS No: 97659-67-1
• MF: C₃₄H₂₇CuN₄Na₃O₇
• MW: 736.116102457047
• CID: 803773
• PubChem ID: 25113301

Chlorophyllins, coppercomplexes, sodium salts Chemical and Physical Properties

Names and Identifiers

• Chlorophyllins, coppercomplexes, sodium salts
• Sodium Copper Chlorophylline
• (sp-4-2-(2s-trans))-trihydrogen
• 7,12,17-tetramethyl-21h,23h-porphine-2-propanoato(5-)-n(21),n(22),n(23),n(24))
• CHLOROPHYLLIN
• Chlorophyllins,copper-sodium
• COPPER-SODIUM CHLOROPHYLLIN
• magnesate(3-),(18-carboxy-20-(carboxymethyl)-8-ethenyl-13-ethyl-2,3-dihydro-3
• Chlorophyllins, copper-sodium
• Copper;trisodium;(21S,22S)-22-(2-carboxylatoethyl)-16-ethenyl-11-ethyl-17,21,26-trimethyl-4-oxo-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3,12-dicarboxylate
• 97659-67-1

• Inchi： InChI=1S/C34H32N4O7.Cu.3Na/c1-6-16-13(3)19-10-20-14(4)18(8-9-25(39)40)30(37-20)28-29(34(44)45)32(41)26-15(5)21(38-31(26)28)11-23-17(7-2)27(33(42)43)24(36-23)12-22(16)35-19;;;;/h6,10-12,14,18,29H,1,7-9H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;;;/q;+2;3*+1/p-5/t14-,18-,29?;;;;/m0..../s1
• InChI Key： PZCRGWVRQHVKLF-XBCDHQIHSA-I
• SMILES： CCC1=C(C2=NC1=CC3=C(C4=C([N-]3)C(=C5C(C(C(=N5)C=C6C(=C(C(=C2)[N-]6)C=C)C)C)CCC(=O)[O-])C(C4=O)C(=O)[O-])C)C(=O)[O-].[Na+].[Na+].[Na+].[Cu+2]

Computed Properties

• Exact Mass: 735.08700
• Monoisotopic Mass: 735.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 1720
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2

Experimental Properties

• PSA: 172.04000
• LogP: -1.91980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Chlorins